3,3-diphenyl-3H-2,1-benzoxathiole 1-oxide

• Molecular Formula: C19H14O2S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3,3-diphenyl-2,1λ4-benzoxathiole 1-oxide
• InChI: InChI=1S/C19H14O2S/c20-22-18-14-8-7-13-17(18)19(21-22,15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H
• InChI Key: LWRPDCKRHOITMI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2(C3=CC=CC=C3S(=O)O2)C4=CC=CC=C4

Description

3,3-diphenyl-3H-2,1-benzoxathiole 1-oxide, commonly known as DPTO, is a heterocyclic organic compound. It has a molecular formula of C20H13O2S and a molecular weight of 315.38 g/mol. DPTO is a versatile compound that has found applications in various fields, including material science, organic synthesis, and medicinal chemistry.

Mechanism of Action

The mechanism of action of DPTO is not well understood. However, it has been suggested that DPTO may act as a radical scavenger. DPTO has been shown to inhibit lipid peroxidation and protect against oxidative stress. It has also been suggested that DPTO may act as a metal chelator, inhibiting the activity of metal-dependent enzymes.
Biochemical and Physiological Effects:
DPTO has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. DPTO has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of DPTO is its versatility. It can be used as a building block for the synthesis of various organic materials and as a reagent in various organic transformations. DPTO is also relatively easy to synthesize, making it readily available for research purposes.
One of the limitations of DPTO is its limited solubility in water. This can make it challenging to work with in aqueous environments. Additionally, the mechanism of action of DPTO is not well understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on DPTO. One area of research is the development of new synthetic methods for the preparation of DPTO and its derivatives. Another area of research is the investigation of the mechanism of action of DPTO. Understanding the mechanism of action could lead to the development of new therapeutic applications for DPTO.
Conclusion:
In conclusion, DPTO is a versatile compound that has found applications in various fields, including material science, organic synthesis, and medicinal chemistry. DPTO has been shown to have various biochemical and physiological effects and may be useful in the treatment of inflammatory diseases and cancer. While there are limitations to working with DPTO, its versatility and relative ease of synthesis make it a valuable compound for scientific research.

Synthesis Methods

The synthesis of DPTO can be achieved through various methods. One of the most commonly used methods is the reaction of 2-aminophenol and diphenyl sulfide in the presence of hydrogen peroxide. The reaction proceeds via an oxidative cyclization mechanism, resulting in the formation of DPTO. Other methods include the reaction of 2-aminophenol and diphenyl disulfide in the presence of oxygen, and the reaction of 2-aminophenol and diphenyl sulfide in the presence of a copper catalyst.

Scientific Research Applications

DPTO has found applications in various scientific research fields. One of the most significant applications of DPTO is in material science. DPTO has been used as a building block for the synthesis of various organic materials, including polymers and dendrimers. These materials have found applications in various fields, including drug delivery, sensors, and electronics.
DPTO has also found applications in organic synthesis. It has been used as a reagent in various organic transformations, including the synthesis of heterocyclic compounds and the functionalization of aromatic compounds.